Cas no 201030-91-3 (1-Propanone,1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-methyl-)
201030-91-3 structure
Product Name:1-Propanone,1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-methyl-
CAS No:201030-91-3
MF:C14H16N2O2
MW:244.289043426514
CID:1391530
Update Time:2024-08-15
1-Propanone,1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-methyl-
- 1-Propanone, 1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-methyl-
-
- Inchi: 1S/C14H16N2O2/c1-9(2)13(17)12-10(3)15-16(14(12)18)11-7-5-4-6-8-11/h4-9,18H,1-3H3
- InChI Key: XBSCFWHKKJDCER-UHFFFAOYSA-N
- SMILES: C(C1=C(O)N(C2=CC=CC=C2)N=C1C)(=O)C(C)C
Computed Properties
- Exact Mass: 244.12128
Experimental Properties
- Density: 1.17±0.1 g/cm3(Predicted)
- Boiling Point: 378.1±37.0 °C(Predicted)
- PSA: 55.12
- pka: 6.99±0.50(Predicted)
1-Propanone,1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-methyl- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
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